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Compound of Interest

Compound Name: Diamminesilver(1+)

Cat. No.: B093023

Diamminesilver(l) Cation: A Technical Guide

This technical guide provides a comprehensive overview of the chemical and physical
properties of the diamminesilver(l) cation, with a focus on its synthesis, characterization, and
application in laboratory settings. This document is intended for researchers, scientists, and
professionals in the fields of chemistry and drug development.

Quantitative Data Summary

The key quantitative properties of the diamminesilver(l) cation are summarized in the table
below. These values are crucial for understanding the cation's behavior in various chemical
environments.

Property Value

Chemical Formula [Ag(NH3)z]*

Molecular Weight 141.930 g/mol [1][2][3]

Ag-N Bond Length Typically 2.1 A - 2.3 A[1]

N-Ag-N Bond Angle Approximately 180° (near-linear)[1]
Overall Stability Constant (32) 1.6 x 107
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Experimental Protocols

The primary application of the diamminesilver(l) cation is as the active species in Tollens'
reagent, which is used for the qualitative detection of aldehydes. The following are detailed
protocols for the preparation of Tollens' reagent and the subsequent Tollens' test.

Preparation of Tollens' Reagent ([Ag(NHs)z]* Solution)

Objective: To prepare a fresh solution of Tollens' reagent containing the diamminesilver(l)
cation.

Materials:

Silver nitrate (AgNOs) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 5%)

Aqueous ammonia (NHs or NH4OH) solution (e.g., dilute 2-5%)

Distilled water

Clean glass test tubes
Procedure:
o To a clean test tube, add approximately 5 mL of 0.1 M silver nitrate solution.

e Add a few drops of 5% sodium hydroxide solution to the silver nitrate solution. A brown
precipitate of silver(l) oxide (Agz0) will form.

e Add dilute agueous ammonia dropwise to the mixture while gently swirling the test tube.
Continue adding ammonia until the brown precipitate of silver(l) oxide completely dissolves,
resulting in a clear, colorless solution of diamminesilver(l) nitrate.

Safety Precautions:

o Tollens' reagent should be freshly prepared and used immediately.
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» Do not store Tollens' reagent, as it can form the highly explosive silver fulminate upon
standing.[4]

o Dispose of the reagent and any reaction mixtures immediately after use by acidifying with
dilute acid and then flushing with a large amount of water.

o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves,
as silver nitrate can stain skin and clothing, and the reagents are corrosive.

Tollens' Test for Aldehydes

Objective: To detect the presence of an aldehyde in a sample using Tollens' reagent.

Materials:

Freshly prepared Tollens' reagent

Test sample (suspected to contain an aldehyde)

Clean glass test tubes

Water bath

Procedure:

Add about 1 mL of the test sample to a clean test tube.

Add approximately 2-3 mL of the freshly prepared Tollens' reagent to the test tube containing
the sample.

Gently warm the mixture in a water bath for a few minutes.[5]

Observe the formation of a silver mirror on the inner surface of the test tube.

Interpretation of Results:

o Positive Test: The formation of a silver mirror indicates the presence of an aldehyde. The
aldehyde has been oxidized to a carboxylate anion, and the diamminesilver(l) cation has
been reduced to elemental silver.
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» Negative Test: The absence of a silver mirror indicates that an aldehyde is not present.
Ketones, with the exception of a-hydroxy ketones, do not react with Tollens' reagent.[6]

Diagrams and Workflows
Synthesis and Application of Diamminesilver(l) Cation in
Tollens' Test

The following diagram illustrates the workflow for the preparation of Tollens' reagent and its

subsequent use in the qualitative analysis of aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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